Cas no 2171518-70-8 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonyl-2-methylpiperidine-2-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonyl-2-methylpiperidine-2-carboxylic acid
• CAS No: 2171518-70-8
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 6358827
• PubChem ID: 165735401
• Update Time: 2025-05-30

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonyl-2-methylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonyl-2-methylpiperidine-2-carboxylic acid
• 2171518-70-8
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-carbonyl]-2-methylpiperidine-2-carboxylic acid
• EN300-1540260

• Inchi： 1S/C27H30N2O6/c1-27(25(31)32)13-6-7-14-29(27)24(30)23-22(12-15-34-23)28-26(33)35-16-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,21-23H,6-7,12-16H2,1H3,(H,28,33)(H,31,32)
• InChI Key： JVFXXBSHHXWWHM-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(N1CCCCC1(C(=O)O)C)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 798
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonyl-2-methylpiperidine-2-carboxylic acid

Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonyl-2-methylpiperidine-2-carboxylic acid (CAS No. 2171518-70-8)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonyl-2-methylpiperidine-2-carboxylic acid (CAS No. 2171518-70-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Ser(OMe)-Pro-OH, is a key intermediate in the synthesis of various bioactive peptides and proteins. Its unique structural features and functional groups make it an essential building block in the development of novel therapeutic agents.

The chemical structure of Fmoc-Ser(OMe)-Pro-OH consists of a fluorenylmethyloxycarbonyl (Fmoc) protecting group, a serine residue with a methyl ester, and a proline residue. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) to protect the amino group of amino acids, ensuring selective reactivity during the synthesis process. The presence of the methyl ester on the serine residue adds an additional layer of complexity and functionality to the molecule, making it particularly useful in the design of peptides with specific biological activities.

Recent advancements in peptide chemistry have highlighted the importance of Fmoc-Ser(OMe)-Pro-OH in the development of therapeutic peptides. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used to synthesize peptides with enhanced stability and bioavailability. These peptides have shown promise in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

The synthesis of Fmoc-Ser(OMe)-Pro-OH typically involves several steps, including the protection of amino acids with the Fmoc group, coupling reactions to form peptide bonds, and deprotection to reveal the active functional groups. The efficiency and purity of these synthetic processes are critical for ensuring the quality and efficacy of the final product. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly employed to monitor and optimize these processes.

In addition to its role in peptide synthesis, Fmoc-Ser(OMe)-Pro-OH has also been explored for its potential applications in materials science. Research has shown that this compound can be used to create self-assembling nanostructures with unique properties. These nanostructures have potential applications in drug delivery systems, where they can improve the targeting and release profiles of therapeutic agents.

The safety and regulatory aspects of Fmoc-Ser(OMe)-Pro-OH are also important considerations in its use. While this compound is not classified as a hazardous material or controlled substance, proper handling and storage protocols should be followed to ensure safety in laboratory settings. Regulatory bodies such as the Food and Drug Administration (FDA) and European Medicines Agency (EMA) provide guidelines for the safe use and disposal of such compounds.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonyl-2-methylpiperidine-2-carboxylic acid (CAS No. 2171518-70-8) is a versatile and important compound in modern medicinal chemistry and pharmaceutical research. Its unique chemical structure and functional groups make it an invaluable tool in the synthesis of bioactive peptides and proteins, with potential applications ranging from drug development to materials science. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in these fields.